Cas no 81851-30-1 (butyl sulfamate)

• Product Name: butyl sulfamate
• CAS No: 81851-30-1
• MF: C₄H₁₁NO₃S
• MW: 153.200040102005
• MDL: MFCD27929208
• CID: 702773
• PubChem ID: 11252120
• Update Time: 2025-06-23

butyl sulfamate Chemical and Physical Properties

Names and Identifiers

• Sulfamic acid, butyl ester
• butyl sulfamate
• DTXSID10460075
• BZTLBVUBTRSJCL-UHFFFAOYSA-N
• SCHEMBL963540
• 81851-30-1
• CHEMBL150652
• BDBM50136088
• Sulfamic acid butyl ester
• EN300-1990520

• MDL： MFCD27929208
• Inchi： 1S/C4H11NO3S/c1-2-3-4-8-9(5,6)7/h2-4H2,1H3,(H2,5,6,7)
• InChI Key： BZTLBVUBTRSJCL-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCCCC

Computed Properties

• Exact Mass: 153.04596439g/mol
• Monoisotopic Mass: 153.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives

Additional information on butyl sulfamate

Chemical Profile of Butyl Sulfamate (CAS No. 81851-30-1)

Butyl sulfamate (CAS No. 81851-30-1) is a sulfur-containing organic compound that has garnered significant attention in the field of pharmaceutical chemistry and industrial applications. As a derivative of sulfamic acid, it exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. This article provides an in-depth exploration of the compound’s structure, reactivity, applications, and recent advancements in its utilization within modern chemical and pharmaceutical research.

The molecular structure of butyl sulfamate consists of a butyl group attached to a sulfamate functional group. The sulfamate moiety (-SO₂NH₂) imparts polar characteristics to the molecule, enhancing its solubility in polar solvents such as water and alcohols. This solubility profile is particularly advantageous in pharmaceutical formulations where aqueous-based systems are preferred for drug delivery and stability. The butyl group, on the other hand, contributes to the compound’s lipophilicity, allowing it to interact with both hydrophobic and hydrophilic environments.

In recent years, butyl sulfamate has been extensively studied for its potential role as a building block in the synthesis of novel therapeutic agents. Its reactivity with various organic functional groups enables the formation of complex molecules, making it a versatile intermediate in medicinal chemistry. One notable application is its use in the preparation of sulfonamide derivatives, which are well-known for their antimicrobial and anti-inflammatory properties. Researchers have leveraged butyl sulfamate to develop new sulfonamide-based drugs that exhibit improved efficacy and reduced side effects compared to traditional analogs.

Furthermore, butyl sulfamate has found utility in the field of materials science, particularly in the development of advanced polymers and coatings. The presence of the sulfamate group enhances the thermal stability and mechanical strength of polymers, making them suitable for high-performance applications. Recent studies have demonstrated its incorporation into biodegradable polymers used in drug delivery systems, where its ability to modulate polymer degradation rates offers precise control over therapeutic release profiles.

The pharmaceutical industry has also explored butyl sulfamate as a potential chelating agent for metal ions. Its ability to form stable complexes with metals such as copper and zinc has opened up avenues for applications in metallodrug development. These metallodrugs are being investigated for their potential in treating neurological disorders, cancer, and infectious diseases. The chelating properties of butyl sulfamate allow for targeted delivery of metal ions, thereby minimizing toxicity and maximizing therapeutic efficacy.

Recent advancements in computational chemistry have further highlighted the significance of butyl sulfamate as a key intermediate. Molecular modeling studies have revealed its potential as a scaffold for designing small-molecule inhibitors targeting enzyme-catalyzed reactions relevant to metabolic pathways. By understanding the binding interactions between butyl sulfamate derivatives and biological targets, researchers can optimize drug candidates for better pharmacokinetic profiles.

The industrial synthesis of butyl sulfamate (CAS No. 81851-30-1) typically involves the reaction of butanol with sulfur trioxide or sodium bisulfate under controlled conditions. This process ensures high yield and purity, making it commercially viable for large-scale production. Efforts are ongoing to develop greener synthetic routes that minimize waste generation and energy consumption without compromising efficiency.

In conclusion, butyl sulfamate represents a multifaceted compound with broad applications across pharmaceuticals, materials science, and industrial chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions in drug discovery and material engineering. As scientific understanding progresses, it is anticipated that new applications will continue to emerge, further solidifying its role as a cornerstone in modern chemical research.